Cas no 1332530-08-1 (3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride)

3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride structure
1332530-08-1 structure
Product Name:3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride
CAS No:1332530-08-1
MF:C10H21Cl2N3
MW:254.199840307236
CID:4695059
Update Time:2023-08-15

3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • [3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-amine dihydrochloride
    • [3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)propyl]amine dihydrochloride
    • 3-(4-ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine dihydrochloride
    • 3-(4-Ethyl-3,5-dimethylpyrazol-1-yl)propan-1-amine;dihydrochloride
    • Inchi: 1S/C10H19N3.2ClH/c1-4-10-8(2)12-13(9(10)3)7-5-6-11;;/h4-7,11H2,1-3H3;2*1H
    • InChI Key: LISYGDFXLFCEKM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCCN)C(C)=C(CC)C(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Topological Polar Surface Area: 43.8
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